Cas no 2580100-55-4 ((2R,3R)-2-ethylpyrrolidin-3-ol hydrochloride)

• Product Name: (2R,3R)-2-ethylpyrrolidin-3-ol hydrochloride
• CAS No: 2580100-55-4
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD33020054
• CID: 5657727
• PubChem ID: 155858321
• Update Time: 2025-05-20

(2R,3R)-2-ethylpyrrolidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-2-ethylpyrrolidin-3-ol hydrochloride

• MDL： MFCD33020054
• Inchi： 1S/C6H13NO.ClH/c1-2-5-6(8)3-4-7-5;/h5-8H,2-4H2,1H3;1H/t5-,6-;/m1./s1
• InChI Key： KCJGLZKQNPMMIW-KGZKBUQUSA-N
• SMILES： Cl.O[C@@H]1CCN[C@@H]1CC

Computed Properties

• Exact Mass: 151.0763918g/mol
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on (2R,3R)-2-ethylpyrrolidin-3-ol hydrochloride

Comprehensive Overview of (2R,3R)-2-ethylpyrrolidin-3-ol hydrochloride (CAS No. 2580100-55-4)

(2R,3R)-2-ethylpyrrolidin-3-ol hydrochloride (CAS No. 2580100-55-4) is a chiral organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their role in drug development and synthesis of bioactive molecules. The hydrochloride salt form enhances its stability and solubility, making it a preferred choice for various research applications.

The stereochemistry of (2R,3R)-2-ethylpyrrolidin-3-ol hydrochloride is particularly noteworthy. The (2R,3R) configuration indicates the spatial arrangement of substituents around the chiral centers, which can significantly influence its biological activity and interactions with other molecules. Researchers are increasingly focusing on chiral compounds like this due to their potential in designing enantioselective catalysts and therapeutics. The ethyl group at the 2-position and the hydroxyl group at the 3-position contribute to its distinct chemical behavior.

One of the key areas where (2R,3R)-2-ethylpyrrolidin-3-ol hydrochloride is being explored is in the field of asymmetric synthesis. Asymmetric synthesis is a hot topic in modern chemistry, as it allows for the production of enantiomerically pure compounds, which are crucial in pharmaceuticals to avoid unwanted side effects. The compound's ability to act as a chiral building block or auxiliary makes it valuable for constructing complex molecules with high stereochemical control.

In addition to its synthetic utility, (2R,3R)-2-ethylpyrrolidin-3-ol hydrochloride is also being investigated for its potential biological activities. Pyrrolidine derivatives are known to exhibit a wide range of pharmacological properties, including antimicrobial, anti-inflammatory, and neuroprotective effects. While specific studies on this compound are still emerging, its structural similarity to other bioactive pyrrolidines suggests promising avenues for future research.

The demand for high-quality (2R,3R)-2-ethylpyrrolidin-3-ol hydrochloride has been rising, particularly in academic and industrial laboratories. Researchers often search for reliable suppliers who can provide this compound with high enantiomeric purity and detailed analytical data. The CAS No. 2580100-55-4 serves as a unique identifier, ensuring accurate sourcing and reproducibility in experiments.

From a market perspective, the growing interest in chiral compounds and pyrrolidine-based scaffolds has driven the development of efficient synthetic routes for (2R,3R)-2-ethylpyrrolidin-3-ol hydrochloride. Innovations in catalytic asymmetric hydrogenation and enzymatic resolution are among the techniques being optimized to produce this compound on a larger scale. These advancements align with the broader trend toward sustainable and cost-effective chemical synthesis.

For researchers working on central nervous system (CNS) drug discovery, (2R,3R)-2-ethylpyrrolidin-3-ol hydrochloride may hold particular relevance. Pyrrolidine motifs are frequently found in CNS-active drugs due to their ability to cross the blood-brain barrier. The compound's structural features could inspire the design of novel neuroactive agents, addressing unmet medical needs in neurology and psychiatry.

Quality control is another critical aspect when working with (2R,3R)-2-ethylpyrrolidin-3-ol hydrochloride. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity and stereochemical integrity. Researchers often inquire about the availability of certificates of analysis (CoA) and spectroscopic data to ensure the compound meets their experimental requirements.

In summary, (2R,3R)-2-ethylpyrrolidin-3-ol hydrochloride (CAS No. 2580100-55-4) is a versatile chiral compound with significant potential in pharmaceutical research and asymmetric synthesis. Its unique stereochemistry and functional groups make it a valuable tool for scientists exploring new chemical spaces and biological activities. As the demand for enantiomerically pure compounds continues to grow, this pyrrolidine derivative is poised to play an increasingly important role in advancing chemical and medicinal sciences.